Silver zeolite

• CAS No.: 130328-18-6
• Molecular Formula: C8H7NO3
• Synonyms: Silver zeolite

Description

Silver zeolite is a crystalline aluminosilicate material where a portion of the original exchangeable ions (e.g., Na+, K+) have been replaced with silver ions (Ag+) through an ion-exchange process . This results in a stable, insoluble matrix that provides a controlled release of active silver species . The material is characterized by a porous, three-dimensional structure with a large specific surface area and high hydrothermal stability . Its typical appearance ranges from yellow-beige to gray granules or pellets, with a density of 0.85-1.07 g/cm³ and a melting point exceeding 500 °C . The primary research value of this compound lies in its potent and broad-spectrum antimicrobial properties. The mechanism of action is multifaceted. The zeolite matrix gradually releases Ag+ ions, which are then able to interact with microbial cells . These ions are known to react with thiol groups in vital enzymes, inactivating them, and can also interact with DNA, potentially preventing replication . Furthermore, contact with this compound can lead to the generation of reactive oxygen species (ROS) within bacterial cells, causing oxidative damage . The antimicrobial effectiveness is influenced by environmental factors such as pH and temperature, with higher activity often observed at elevated pH levels . Research has demonstrated its efficacy against a range of organisms, including Escherichia coli and Staphylococcus aureus . The minimum inhibitory concentration (MIC) can vary significantly with the zeolite framework and silver loading; for example, AgX zeolite with 35% silver content showed a bactericidal effect at 0.003 g/L for E. coli . Beyond antimicrobial studies, this compound serves as a versatile material in other research areas. It acts as a catalyst for various chemical reactions, including the reduction of 4-nitrophenol and low-temperature CO isotopic scrambling . Its adsorption properties are exploited for the selective removal of halogens from gas streams and for the capture of radioactive iodine . In materials science, silver clusters formed within zeolite cages exhibit unique luminescent properties, making them promising for applications in sensors and light-emitting devices (LEDs) . This product is designated for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or personal use of any kind.

Scientific Research Applications

Biomedical Applications

Antibacterial Properties
Silver ions are well-known for their antibacterial properties. Silver zeolite exhibits effective bactericidal activity against a range of pathogens, including Escherichia coli and Staphylococcus aureus. The mechanism involves the release of silver ions which interact with bacterial cell membranes, leading to cell death through several pathways, including the generation of reactive oxygen species and interference with cellular respiration .

Case Study: Antibacterial Efficacy
In a comparative study, this compound demonstrated significant antibacterial action similar to that of silver nitrate. The study indicated that the presence of silver ions from the zeolite matrix is crucial for its bactericidal effect, with effective concentrations being as low as 100 µg/L .

Biocompatibility
this compound has been shown to be biocompatible and non-toxic, making it suitable for medical applications such as wound dressings and coatings for medical devices. Its incorporation into materials like glass ionomer cement enhances antibacterial properties while maintaining biocompatibility .

Environmental Applications

Water Treatment
this compound is employed in water purification processes due to its ability to adsorb contaminants and release silver ions that can kill bacteria in water systems. This application is particularly valuable in areas lacking access to clean water.

Radon Adsorption
Recent studies have highlighted the potential of silver-exchanged zeolites for radon adsorption, an important consideration in low-background experiments in particle physics. The introduction of silver significantly enhances the radon adsorption capacity compared to unexchanged zeolites .

Application	Mechanism/Effect	Key Findings
Antibacterial	Release of silver ions causing cell death	Effective against E. coli at 100 µg/L
Water Treatment	Adsorption of contaminants and bactericidal action	Efficient in purifying water sources
Radon Adsorption	Increased heat of adsorption improves radon capture	Silver-exchanged zeolites outperform unexchanged types

Industrial Applications

Catalysis
this compound has shown promise as a catalyst in various chemical reactions due to its unique structural properties that facilitate catalytic processes. Its ability to selectively adsorb reactants while providing active sites for reactions makes it valuable in industrial applications such as the synthesis of fine chemicals.

Case Study: Ethylene Separation
Research on molecular sieves has demonstrated that this compound A can effectively separate ethylene from ethane mixtures, showcasing its potential in petrochemical processes .

Comparison with Similar Compounds

Silver Zeolite vs. Other Metal-Loaded Zeolites

Property	This compound (Ag-Zeo)	Copper Zeolite (Cu-Zeo)	Zinc Zeolite (Zn-Zeo)	Calcium this compound (Ca-Ag-Zeo)
Ion Release	Sustained Ag⁺ release (30+ days)	Cu²⁺ release (pH-dependent)	Zn²⁺ release (limited antibacterial effect)	Dual Ca²⁺/Ag⁺ release
Antimicrobial Efficacy	99% reduction in S. mutans	Moderate against bacteria	Weak against biofilms	Enhanced biofilm inhibition
Cytotoxicity	Moderate (fibroblast viability >90%)	High (cell viability <50%)	Low (no significant toxicity)	High biocompatibility
Applications	Dental caries management	Heavy metal adsorption	Dental cements	Infected wound healing

Key Findings :

• Ca-Ag-Zeo outperforms Ag-Zeo in biocompatibility and dual-ion release, making it suitable for medical applications .

This compound vs. Other Silver-Based Antimicrobials

Property	This compound (Ag-Zeo)	Silver Nitrate (AgNO₃)	Silver Sulfadiazine (Ag-SD)
Ion Release Mechanism	Controlled, long-term	Rapid, short-term	Moderate (pH-dependent)
Antimicrobial Spectrum	Broad (bacteria, fungi)	Narrow (gram-negative bacteria)	Broad (including C. albicans)
Cytotoxicity	Fibroblast viability >90%	Fibroblast viability <25%	Fibroblast viability ~50%
Stability	High (thermal/chemical)	Low (light-sensitive)	Moderate (ointment form)

Key Findings :

• Ag-Zeo’s sustained release reduces toxicity compared to AgNO₃, which causes rapid cell death .
• Ag-SD’s efficacy in fungal infections complements Ag-Zeo’s bacterial targeting .

This compound vs. Zeolite-Like Materials

Property	This compound (Ag-Zeo)	Zeolitic Imidazolate Frameworks (ZIFs)	Geopolymers
Structure	Crystalline, microporous	Hybrid (metal-organic)	Amorphous (Si–O–Al)
Surface Area	300–500 m²/g	1000–2000 m²/g	50–200 m²/g
Thermal Stability	>600°C	<400°C	>800°C
Applications	Catalysis, antimicrobials	Gas storage, drug delivery	Waste immobilization

Key Findings :

• ZIFs offer superior surface area but lack Ag-Zeo’s thermal stability .
• Geopolymers excel in high-temperature applications but lack controlled ion-release capabilities .

Preparation Methods

Materials and Procedure

The ion-exchange method is the most widely used technique for synthesizing silver zeolite. In this approach, silver ions (Ag⁺) are introduced into the zeolite framework by replacing native cations (e.g., Na⁺, K⁺) through immersion in an AgNO₃ solution. Subsequent reduction using chemical agents such as sodium borohydride (NaBH₄) converts Ag⁺ to metallic Ag NPs. For example, studies by and utilized NaBH₄ at a molar ratio of 1:4 (AgNO₃:NaBH₄) to reduce Ag⁺ ions within zeolite Y frameworks. The process involves:

• Ion Exchange : Zeolite is suspended in AgNO₃ (1 × 10⁻³ M) for 24 hours to ensure complete cation exchange.

• Reduction : Freshly prepared NaBH₄ (4 × 10⁻² M) is added under continuous stirring, yielding Ag NPs with diameters of 2.12–3.11 nm.

Key Findings

• Ag NP Size Control : Increasing AgNO₃ concentration from 0.5 g to 5.0 g per 100 g zeolite resulted in Ag NPs with consistent sizes (2.12–3.11 nm), as confirmed by UV-vis spectroscopy (plasmon resonance at 394–401 nm).

• Acid Pretreatment : Acid-washing zeolite (e.g., HCl) prior to ion exchange enhances Ag loading by removing competing cations (Na⁺, Mg²⁺), achieving up to 14% Ag mass content in clinoptilolite zeolites.

• Antibacterial Efficacy : Ag/zeolite composites exhibited superior antimicrobial activity compared to AgNO₃/zeolite, attributed to sustained Ag⁺ release from stabilized NPs.

Green Synthesis Using Plant Extracts

Eco-Friendly Reduction Agents

To minimize environmental impact, researchers have explored plant-mediated synthesis. For instance, employed Justicia spicigera extract as a reducing agent. The procedure involves:

• Extract Preparation : Boiling 5.0 g of dried Justicia spicigera in 30 mL water at 100°C for 20 minutes.

• NP Formation : Mixing the extract with AgNO₃ (50 mM) to trigger reduction, evidenced by a color shift from brown to gray.

• Zeolite Integration : Ultrasonic stirring of Ag NPs with zeolite for 15 minutes ensures homogeneous distribution.

Structural and Functional Outcomes

• NP Distribution : Scanning electron microscopy (SEM) revealed Ag NPs (<50 nm) anchored on zeolite surfaces (Figure 1a–d).

• Copper Removal Efficiency : The composite achieved 85% Cu²⁺ adsorption within 60 minutes, leveraging zeolite’s cation-exchange capacity and Ag NPs’ surface reactivity.

Photochemical Reduction

UV-Assisted Synthesis

Photochemical methods offer rapid Ag NP synthesis without chemical reductants. In, Ag⁺-exchanged FAU zeolite was irradiated with a Xe–Hg lamp (200 W) in the presence of 2-hydroxy-2-methylpropiophenone. Key steps include:

• Ion Exchange : Ag⁺ incorporation into FAU zeolite nanocrystals.

• UV Irradiation : Polychromatic light (60 seconds) reduces Ag⁺ to Ag NPs, confirmed by a plasmon band at 380 nm.

Nanoparticle Characteristics

• Size and Stability : Ag NPs stabilized in zeolite micropores exhibited diameters of 0.75–1.12 nm and remained aggregation-free for 8 months.

• Mie Theory Validation : Theoretical calculations aligned with observed plasmon absorption, confirming spheroidal NP morphology.

Composite Synthesis with Layered Double Hydroxides (LDHs)

Hybrid Material Fabrication

To enhance multifunctionality, developed a silver-zeolite/LDH nanocomposite via co-precipitation:

• Zeolite Modification : Ag NPs were loaded onto zeolite A using NaBH₄.

• LDH Integration : Hydrothermal treatment (150°C, 24 hours) of Mg(NO₃)₂ and Al(NO₃)₃ (3:1 ratio) at pH 11 formed LDH layers on Ag-zeolite.

Structural Analysis

• XRD and SEM : Confirmed LDH nanoparticle formation on Ag-zeolite surfaces, with interlayer spacing of 0.76 nm.

• Dual Functionality : The composite combines zeolite’s cation exchange, LDH’s anion adsorption, and Ag’s antimicrobial properties.

Comparative Analysis of Preparation Methods

Method	Reducing Agent	NP Size (nm)	Key Advantages	Limitations
Chemical Reduction	NaBH₄	2.12–3.11	High reproducibility, scalable	Requires toxic reagents
Green Synthesis	Justicia spicigera	<50	Eco-friendly, low cost	Longer preparation time
Photochemical	UV light	0.75–1.12	Rapid, no chemical waste	Specialized equipment required
LDH Composite	NaBH₄ + hydrothermal	5–10	Multifunctional adsorbent	Complex synthesis steps

Q & A

Q. What are the key methods for synthesizing silver-loaded zeolites, and how do synthesis parameters influence silver distribution?

Silver can be incorporated into zeolites via ion exchange, impregnation, or advanced methods like ultrasonic-assisted synthesis. For example, combining strong ultrasound and high-voltage electrostatic fields enables uniform Ag dispersion within zeolite frameworks by first stabilizing silver as diiodo complex ions (e.g., [AgI₂]⁻) and reducing them in situ to metallic Ag⁰. Key parameters include precursor concentration, reaction time, and energy input, which directly affect Ag loading efficiency and pore structure . ICP-OES and BET analysis (Table 1, Fig. 2 in ) quantify Ag content and verify that low-to-moderate Ag loading (e.g., Z-Ag0.5 to Z-Ag1.5) preserves zeolite porosity, while higher loads (Z-Ag2+) block pores.

Q. How can researchers characterize the physicochemical properties of silver zeolites?

Standard techniques include:

• XPS : To confirm oxidation states (e.g., Ag⁺ vs. Ag⁰) and surface composition (Fig. 7 in ).
• BET : To measure surface area and pore volume, critical for assessing catalytic accessibility.
• Zeta potential : To evaluate colloidal stability and electrostatic interactions between zeolites and reactants (Fig. 8 in ).
• XRD : To verify crystallinity and framework integrity post-modification. Multi-technique validation is essential to resolve contradictions, such as discrepancies between theoretical and experimental Ag loading .

Q. What experimental protocols ensure reproducibility in silver zeolite synthesis?

• Use standardized molar ratios of SiO₂/Al₂O₃ and AgNO₃.
• Document synthesis conditions (temperature, pH, aging time) and pre-treatment steps (e.g., calcination).
• Validate methods through triplicate trials and cross-lab comparisons, as demonstrated in factorial designs for zeolite Y synthesis .
• Include raw data (e.g., ICP-OES Ag content, BET isotherms) in supplementary materials to enable replication .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported this compound performance (e.g., catalytic activity vs. stability)?

Contradictions often arise from differences in:

• Acidity : Broensted vs. Lewis acid site ratios, measured via NH₃-TPD or pyridine-FTIR .
• Ag speciation : Ag⁰ nanoparticles may enhance catalysis but leach under oxidative conditions, whereas Ag⁺ ions offer stability but lower activity. XPS and in situ DRIFTS can track Ag speciation during reactions .
• Pore hierarchy : Microporous vs. mesoporous structures alter diffusion kinetics. Compare zeolite frameworks (e.g., 4Å vs. FAU) using TEM and reactant conversion rates .

Q. What advanced strategies optimize silver zeolites for specific catalytic applications (e.g., oxidation, adsorption)?

• Epoxidation : Use styrene as a probe molecule with TBHP oxidant. Ag-loaded 4Å zeolites achieve >90% conversion under optimized conditions (60°C, 12h), with selectivity tied to Ag⁰/Ag⁺ ratios .
• Antimicrobial activity : Quantify Ag⁺ release kinetics via ICP-MS (Fig. 1 in ). Zeolite-treated GAC releases 5–25 ppb Ag⁺, sufficient for bacterial inhibition without exceeding regulatory limits.
• DFT modeling : Simulate Ag-zeolite interactions to predict adsorption energies and active sites .

Q. How can computational methods complement experimental studies of silver zeolites?

• Molecular dynamics (MD) : Model Ag diffusion pathways within zeolite channels.
• Density functional theory (DFT) : Calculate adsorption energies of reactants (e.g., CO, NOx) on Ag sites .
• Machine learning : Train models on synthesis databases (e.g., molar ratios, crystallization times) to predict phase purity .

Data Analysis & Reporting

Q. What statistical approaches are recommended for analyzing this compound datasets?

• Use ANOVA to identify significant synthesis variables (e.g., AgNO₃ concentration, ultrasonic power) .
• Apply error propagation models to quantify uncertainties in Ag loading and surface area measurements .
• Report effect sizes (e.g., Cohen’s d) when comparing catalytic performance across studies.

Q. How should researchers address inconsistencies in Ag loading efficiency across studies?

• Cross-validate characterization data (e.g., compare ICP-OES with EDX).
• Analyze synthesis databases for outliers or systematic biases (e.g., incomplete ion exchange due to competing cations) .
• Publish negative results and failed syntheses to improve reproducibility .

Emerging Research Directions

Q. What novel characterization techniques are advancing this compound research?

• In situ TEM : Observe Ag nanoparticle dynamics under reaction conditions.
• Synchrotron XRD : Resolve structural changes during thermal activation .
• Solid-state NMR : Probe Al/Si ordering and Ag coordination environments .

Q. How can silver zeolites be integrated into hybrid materials (e.g., metal-organic frameworks or graphene composites)?

• Use zeolites as templates for MOF growth, leveraging their porosity and ion-exchange capacity.
• Evaluate synergistic effects via tandem catalysis (e.g., Ag-zeolite + TiO₂ for photocatalysis) .